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Compound of Interest

Compound Name: 6-Methylpyrazine-2-carbonitrile

Cat. No.: B145284

Introduction: The Versatility and Significance of
Substituted Pyrazines

Pyrazine, a six-membered heterocyclic aromatic compound with two nitrogen atoms at the 1
and 4 positions, serves as the foundational scaffold for a vast and functionally diverse class of
molecules known as substituted pyrazines.[1] These compounds are integral to a wide range of
scientific and commercial fields. In nature, they are key contributors to the characteristic
aromas of roasted and baked goods.[2] In the realm of medicinal chemistry, the pyrazine ring is
a "privileged scaffold,” frequently incorporated into drug candidates due to its favorable
pharmacokinetic properties and ability to engage in various biological interactions.[3][4][5]
Pyrazine derivatives are found in numerous approved drugs, highlighting their therapeutic
importance.[6][7] Furthermore, their unique electronic properties make them valuable in
materials science for applications in polymers and optical devices.[4]

Given their widespread importance, the robust and unambiguous characterization of
substituted pyrazines is a critical task for researchers in academia and industry. This guide
provides a comprehensive overview of the key analytical techniques and detailed protocols for
the structural elucidation and quantification of this important class of molecules.

A Strategic Approach to Pyrazine Characterization
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A multi-technique, integrated approach is essential for the complete characterization of a
substituted pyrazine. The choice and sequence of analytical methods depend on the nature of

the sample and the research question. A logical workflow ensures that the maximum amount of
information is obtained efficiently.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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